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Compound of Interest

Compound Name: Cy3-PEG7-TCO

Cat. No.: B12381472

The foundation of TCO click chemistry lies in the inverse-electron-demand Diels-Alder (IEDDA)
reaction between a trans-cyclooctene (TCO) and a 1,2,4,5-tetrazine.[1] This reaction is
characterized by its exceptional speed and the fact that it proceeds without the need for a
cytotoxic copper catalyst, making it ideal for applications in living systems.[2][3] The process
involves a [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases nitrogen
gas, resulting in a stable dihydropyridazine linkage.[2][4]

Key features of this reaction include:

o Exceptional Reaction Kinetics: The TCO-tetrazine ligation is renowned for its extremely fast
reaction rates, with second-order rate constants reaching up to 107 M~1s~1. This allows for
efficient conjugation even at the low concentrations typically found in biological systems.

e Biocompatibility: The reaction proceeds readily under physiological conditions (aqueous
media, neutral pH, and room temperature) without the need for cytotoxic catalysts like
copper, which is a significant advantage for in vivo studies.

o High Specificity and Orthogonality: TCO and tetrazine groups are abiotic and do not react
with naturally occurring functional groups found in biomolecules, such as amines and thiols.
This ensures that the conjugation is highly specific and avoids off-target reactions.

« Irreversibility and Stability: The formation of the dihydropyridazine bond is irreversible, and
the linkage is stable under physiological conditions. However, the stability of the TCO group
itself can be compromised by factors such as the presence of thiol-containing reducing
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agents like DTT, which can promote isomerization to the unreactive cis-cyclooctene (CCO)
form.

Quantitative Data: Reaction Kinetics

The rate of the TCO-tetrazine ligation is influenced by the specific structures of the TCO and
tetrazine derivatives, as well as the reaction solvent. The following tables summarize key
quantitative data for reaction kinetics.

Table 1: Comparison of Second-Order Rate Constants for Key Click Reactions

Copper(l)- .
. Strain-Promoted
. Catalyzed Azide- .
Tetrazine-TCO Azide-Alkyne
Feature o Alkyne o
Ligation . Cycloaddition
Cycloaddition
(SPAAC)
(CuAAC)
Second-Order Rate Up to 107, typicall
P P Y 10 - 104 ~1
Constant (kz2) (M~1s~1) 800 - 30,000
) o Excellent (copper- Limited in vivo due to Excellent (copper-
Biocompatibility o
free) copper cytotoxicity free)

Aqueous media, room  Requires copper )
_ N _ Agueous media, room
Reaction Conditions temperature, neutral catalyst, often with
_ temperature
pH ligands

Data sourced from BenchChem.

Table 2: Second-Order Rate Constants for TCO-Tetrazine Ligations Under Various Conditions
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Second-Order Rate
Reactants Solvent Temperature (°C) Constant (kz2)
(M~s%)

3,6-di-(2-pyridyl)-s-
tetrazine and trans- Methanol/Water (9:1) 25 ~2000

cyclooctene

TCO derivatives and
Methyl-substituted Aqueous Media N/A ~1000

tetrazines

TCO derivatives and
Hydrogen-substituted Aqueous Media N/A up to 30,000

tetrazines

TCO and various

1,4-dioxane 25 1.4-230

tetrazine scaffolds
TCO-PEG4 and
various tetrazine DPBS 37 1100 - 73,000
scaffolds
General TCO-

_ N/A N/A up to 1 x 108
Tetrazine

Data sourced from BenchChem.

Visualizing the Chemistry

To further elucidate the processes discussed, the following diagrams illustrate the reaction
mechanism and a typical experimental workflow.
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Mechanism of the TCO-Tetrazine Bioorthogonal Ligation

Reactants

Retro-Diels-Alder

trans-Cyclooctene (TCO) + Tetrazine [4+2] Cycloaddition
N - N2 Stable Dihydropyridazine Product
-

N

|, Diels-Alder Adduct |
Tetrazine

N2 Gas

Workflow for Antibody Labeling and Conjugation

Step 1: TCO Labeling

Antibody TCO-NHS Ester

+ TCO-NHS Ester

Step 2: Conjugation

TCO-Labeled Antibody Tetrazine-Functionalized Probe

-+

Tetrazine Probe
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Troubleshooting TCO-Linker Instability

Low Conjugation Yield

Is a thiol-based reducing agent (e.g., DTT) present?

No

o> No

Thiol-mediated isomerization of TCO to inactive CCO is likely.

Consider other factors affecting TCO stability (e.g., pH, long-term storage).

Solution: Separate reduction and conjugation steps.

v

1. Reduce protein

v

2. Remove reducing agent (desalting column)

v
3. Conjugate with TCO-linker

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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